Cas no 1226441-61-7 (7-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1226441-61-7
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• CID: 5394644
• Update Time: 2025-10-29

7-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-7-phenyl-1H-thieno[3,2-d]pyrimidin-4-one
• 7-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C21H17N3OS/c25-20-19-18(17(13-26-19)15-7-2-1-3-8-15)22-21(23-20)24-11-10-14-6-4-5-9-16(14)12-24/h1-9,13H,10-12H2,(H,22,23,25)
• InChI Key： UEMYAEGZGDCGJU-UHFFFAOYSA-N
• SMILES： C1(N2CCC3=C(C2)C=CC=C3)=NC(=O)C2SC=C(C3=CC=CC=C3)C=2N1

Computed Properties

• Exact Mass: 359.109
• Monoisotopic Mass: 359.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2

Additional information on 7-phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1226441-61-7)

7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1226441-61-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thienopyrimidine core fused with a tetrahydroisoquinoline moiety and a phenyl substituent. This combination of functional groups imparts the molecule with a high degree of structural complexity and conformational flexibility, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one has been studied extensively to understand its bioavailability and metabolic stability. Preclinical data indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for further development as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one. Early results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thienopyrimidine core through a series of condensation reactions followed by the introduction of the tetrahydroisoquinoline moiety via palladium-catalyzed coupling reactions. The final step involves the attachment of the phenyl substituent to achieve the desired product.

In conclusion, 7-Phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)-3H , 4 H -th ieno [ 3 , 0 - d ] py rim id i n - 0 - o ne strong > (CAS No . 0000000 - 00 - 0) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases . Its unique chemical structure , combined with favorable pharmacokinetic properties , positions it as an attractive candidate for further clinical investigation . Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing potential side effects . p >